Cas no 1219423-76-3 (4-Benzylpiperazine-2-carboxylic acid hydrochloride)

• Product Name: 4-Benzylpiperazine-2-carboxylic acid hydrochloride
• CAS No: 1219423-76-3
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• MDL: MFCD12026352
• CID: 2130275
• PubChem ID: 51063824
• Update Time: 2025-05-27

4-Benzylpiperazine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Benzylpiperazine-2-carboxylic acid hydrochloride
• SBB053348
• 4-benzylpiperazine-2-carboxylic acid, chloride

• MDL： MFCD12026352
• Inchi： 1S/C12H16N2O2.ClH/c15-12(16)11-9-14(7-6-13-11)8-10-4-2-1-3-5-10;/h1-5,11,13H,6-9H2,(H,15,16);1H
• InChI Key： APQYWFSMKGCAOY-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CN(CC2C=CC=CC=2)CCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Benzylpiperazine-2-carboxylic acid hydrochloride

Comprehensive Overview of 4-Benzylpiperazine-2-carboxylic acid hydrochloride (CAS 1219423-76-3): Properties, Applications, and Industry Insights

4-Benzylpiperazine-2-carboxylic acid hydrochloride (CAS 1219423-76-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. As a piperazine derivative, this compound combines a benzyl group with a carboxylic acid moiety, making it valuable for drug discovery and peptide synthesis. Researchers are increasingly exploring its potential as a building block for novel therapeutics, particularly in neurological and metabolic disorder research.

The molecular structure of 4-Benzylpiperazine-2-carboxylic acid hydrochloride features a piperazine ring substituted at the 2-position with a carboxyl group and at the 4-position with a benzyl group. This configuration provides both hydrophilic and hydrophobic properties, enhancing its versatility in medicinal chemistry. Current studies focus on its potential as a precursor for G-protein coupled receptor (GPCR) modulators, a hot topic in drug development circles.

In the context of modern pharmaceutical trends, 4-Benzylpiperazine-2-carboxylic acid hydrochloride aligns with several industry priorities. First, it serves as a valuable intermediate for developing central nervous system (CNS) drugs, addressing the growing demand for neurological disorder treatments. Second, its structural features make it suitable for creating bioactive peptides, particularly relevant in the expanding field of peptide therapeutics which has seen 15% annual growth since 2020.

Quality control of CAS 1219423-76-3 involves rigorous analytical techniques including HPLC purity testing, mass spectrometry, and NMR spectroscopy. The hydrochloride salt form ensures improved stability and solubility compared to the free base, a critical factor for pharmaceutical applications. Storage recommendations typically suggest 2-8°C conditions in airtight containers to maintain compound integrity.

The synthesis of 4-Benzylpiperazine-2-carboxylic acid hydrochloride typically involves multi-step organic reactions starting from commercially available piperazine derivatives. Recent process optimization efforts have focused on green chemistry principles, reducing solvent waste and improving atom economy - key concerns in sustainable pharmaceutical manufacturing. These advancements address growing environmental consciousness in chemical production.

From a commercial perspective, CAS 1219423-76-3 serves niche but growing markets. Pharmaceutical companies value it for structure-activity relationship (SAR) studies, while academic researchers utilize it in mechanistic investigations of neurotransmitter systems. The compound's pricing reflects its specialized nature, typically sold in gram to kilogram quantities by fine chemical suppliers catering to research institutions.

Emerging applications for 4-Benzylpiperazine-2-carboxylic acid hydrochloride include potential use in PET radiotracer development for neurological imaging, aligning with increased interest in precision medicine approaches. Its structural flexibility allows for various derivatization strategies, making it adaptable to multiple research needs. This versatility explains its growing presence in patent applications related to neuroprotective agents and cognitive enhancers.

Safety considerations for handling 4-Benzylpiperazine-2-carboxylic acid hydrochloride follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended. Material Safety Data Sheets (MSDS) provide detailed handling instructions specific to each supplier's product grade.

The future outlook for CAS 1219423-76-3 appears promising as research into piperazine-based pharmaceuticals continues to expand. With increasing understanding of its pharmacophore properties and potential biological targets, this compound may play a role in developing next-generation therapeutics. Ongoing studies exploring its structure-optimization potential could unlock additional applications in coming years.